3-benzyl-5-(3,5-dichloro-4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-benzyl-5-[(3,5-dichloro-4-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H13Cl2NO2S2/c1-23-16-13(19)7-12(8-14(16)20)9-15-17(22)21(18(24)25-15)10-11-5-3-2-4-6-11/h2-9H,10H2,1H3/b15-9+
• InChI Key: ZJIJXXKIGMFRPT-OQLLNIDSSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)C=C2C(=O)N(C(=S)S2)CC3=CC=CC=C3)Cl
• Isomeric SMILES: COC1=C(C=C(C=C1Cl)/C=C/2\C(=O)N(C(=S)S2)CC3=CC=CC=C3)Cl
• Molecular Formula: C18H13Cl2NO2S2
• Molecular Weight: 410.3 g/mol

Description

3-benzyl-5-(3,5-dichloro-4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. This compound is a thiazolidinone derivative that exhibits interesting biological properties, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-benzyl-5-(3,5-dichloro-4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, studies have shown that this compound may inhibit the activity of certain enzymes, leading to the suppression of various biological pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits interesting biochemical and physiological effects. This compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. It has also been shown to have antitumor properties, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 3-benzyl-5-(3,5-dichloro-4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments include its synthetic accessibility, low cost, and potential for various applications. However, the limitations of using this compound include its potential toxicity and limited understanding of its mechanism of action.

Future Directions

Future research on 3-benzyl-5-(3,5-dichloro-4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one could focus on the following areas:
- Further investigation of its mechanism of action
- Development of new antibacterial and antifungal agents based on this compound
- Investigation of its potential as an anti-inflammatory agent
- Development of new cancer therapies based on this compound
- Investigation of its potential as an enzyme inhibitor in various biological pathways.

Synthesis Methods

The synthesis of 3-benzyl-5-(3,5-dichloro-4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 3,5-dichloro-4-methoxybenzaldehyde, benzylamine, and 2-mercaptoacetic acid in the presence of a catalyst. The reaction proceeds through a condensation reaction, followed by cyclization and oxidation to yield the desired product.

Scientific Research Applications

The potential applications of 3-benzyl-5-(3,5-dichloro-4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one in scientific research are vast. This compound has been studied for its antibacterial, antifungal, and antitumor properties. It has also been investigated for its potential use as an anti-inflammatory agent and for its ability to inhibit certain enzymes.